Citrulline hydrochloride

• CAS: 34312-10-2
• Molecular Formula: C6H14ClN3O3
• Molecular Weight: 211.65 g/mol
• InChI: InChI=1S/C6H13N3O3.ClH/c7-4(5(10)11)2-1-3-9-6(8)12;/h4H,1-3,7H2,(H,10,11)(H3,8,9,12);1H/t4-;/m0./s1
• InChIKey: RSQCFPZQHNPAAZ-WCCKRBBISA-N

Citrulline Hydrochloride Product Baseline

Citrulline hydrochloride (CAS 34312-10-2; molecular formula C₆H₁₃N₃O₃·HCl; MW 211.65) is the hydrochloride salt of L-citrulline, a non-proteinogenic α-amino acid that serves as a critical intermediate in the urea cycle and the arginine–nitric oxide (NO) pathway [1]. Unlike L-arginine, citrulline bypasses extensive presystemic intestinal arginase degradation and is efficiently converted to L-arginine via the intestinal–renal axis, making it a preferred arginine prodrug for oral administration [2]. The hydrochloride salt form is specifically engineered to enhance aqueous solubility and gastric stability compared to the free base, while providing a defined stoichiometry that enables precise formulation dosing in dietary supplements, clinical nutrition, and pharmaceutical intermediates [1].

• [1] DrugFuture. Citrulline. CAS Registry Number: 34312-10-2. Molecular Formula: C₆H₁₃N₃O₃·HCl. Molecular Weight: 211.65. View Source
• [2] Schwedhelm E, Maas R, Freese R, Jung D, Lukacs Z, Jambrecina A, Spickler W, Schulze F, Böger RH. Pharmacokinetic and pharmacodynamic properties of oral L-citrulline and L-arginine: impact on nitric oxide metabolism. Br J Clin Pharmacol. 2008; 65(1): 51-59. PMID: 17662090. View Source

Citrulline HCl vs. Alternative Salt Forms

Salt form selection directly governs pharmacokinetic efficiency, dosing accuracy, and formulation stability. L-citrulline free base (CAS 372-75-8) and citrulline hydrochloride exhibit markedly different arginine delivery kinetics: at equivalent gram doses, the HCl salt yields 25–126% higher relative arginine bioavailability and achieves peak plasma arginine in half the time [1]. Citrulline malate (2:1) contains only ~68% citrulline by weight versus ~83% free base equivalent in the HCl salt, creating a 15-percentage-point discrepancy that complicates dose standardization across formulations [2]. L-arginine free base and arginine hydrochloride, while also NO precursors, suffer from extensive presystemic clearance by intestinal arginase, yielding plasma arginine AUC values less than half those achieved with citrulline [3]. Furthermore, L-arginine is highly hygroscopic and bitter, posing handling and palatability challenges absent with citrulline hydrochloride [4]. These differences are quantitative, not cosmetic, and become critical when formulators require predictable pharmacokinetics, reproducible dosing, and stable powder handling characteristics.

• [1] Wagner JC, Faulkner W, Mullins F, Faulkner M. Single Dose Pharmacokinetic Comparison of Citrulline Dietary Supplements. medRxiv. 2025. doi: 10.1101/2025.09.19.25332543. View Source
• [2] ConsumerLab.com. L-Citrulline Supplements Review. Citrulline malate 2:1 contains ~68% citrulline by weight. View Source
• [3] Schwedhelm E, Maas R, Freese R, Jung D, Lukacs Z, Jambrecina A, Spickler W, Schulze F, Böger RH. Pharmacokinetic and pharmacodynamic properties of oral L-citrulline and L-arginine: impact on nitric oxide metabolism. Br J Clin Pharmacol. 2008; 65(1): 51-59. PMID: 17662090. View Source
• [4] Villareal MO, Matsukawa T, Isoda H. l-Citrulline Supplementation-Increased Skeletal Muscle PGC-1α Expression Is Associated with Exercise Performance and Increased Skeletal Muscle Weight. Mol Nutr Food Res. 2018; 62(14): e1701043. doi: 10.1002/mnfr.201701043. View Source

Quantitative Differentiation Evidence

Arginine Bioavailability Advantage vs Free Base

In a single-blind, randomized, single-dose pharmacokinetic study in 17 healthy human subjects, 2 g of citrulline hydrochloride produced a relative arginine bioavailability of 226% compared to a 6 g dose of L-citrulline free base (defined as 100%). The 6 g citrulline HCl dose achieved 125% relative arginine bioavailability. This indicates that citrulline HCl converts citrulline to arginine substantially more efficiently than the free base on a gram-equivalent basis [1].

Evidence Dimension	Relative arginine bioavailability (AUC-based, L-citrulline free base 6 g = 100%)
Target Compound Data	Citrulline HCl 2 g: 226%; Citrulline HCl 6 g: 125%
Comparator Or Baseline	L-citrulline free base 6 g: 100% (baseline)
Quantified Difference	2 g citrulline HCl yields 2.26-fold higher arginine bioavailability than 6 g L-citrulline; 6 g citrulline HCl yields 1.25-fold higher
Conditions	Healthy adults (n=17), single oral dose, plasma arginine AUC measured by LC-MRM/MS over 8 hours post-dose

Why This Matters

Formulators can achieve equivalent or superior arginine elevation at one-third the gram dose, reducing capsule burden and cost per effective dose.

• [1] Wagner JC, Faulkner W, Mullins F, Faulkner M. Single Dose Pharmacokinetic Comparison of Citrulline Dietary Supplements. medRxiv. 2025. doi: 10.1101/2025.09.19.25332543. View Source

Faster Time to Peak Arginine

In the same head-to-head pharmacokinetic study, the time to reach peak plasma arginine concentration (Tmax) was 60 minutes for the 2 g citrulline HCl group versus 120 minutes for the 6 g L-citrulline free base group—a 50% reduction in time to maximum arginine level. The 6 g citrulline HCl group also showed a shorter Tmax, although the most pronounced difference was observed with the 2 g dose [1].

Evidence Dimension	Time to peak plasma arginine concentration (Tmax)
Target Compound Data	60 minutes (2 g citrulline HCl)
Comparator Or Baseline	120 minutes (6 g L-citrulline free base)
Quantified Difference	Tmax reduced by 50% (60 min vs 120 min, i.e., 60 minutes shorter)
Conditions	Healthy adults (n=17), single oral dose, plasma arginine measured by LC-MRM/MS

Why This Matters

Faster arginine peak enables acute pre-workout or pre-procedure timing strategies that are not achievable with the free base form.

• [1] Wagner JC, Faulkner W, Mullins F, Faulkner M. Single Dose Pharmacokinetic Comparison of Citrulline Dietary Supplements. medRxiv. 2025. doi: 10.1101/2025.09.19.25332543. View Source

Reduced Urinary Citrulline Excretion

Urinary citrulline excretion was elevated 45-fold over baseline with 6 g L-citrulline free base, but only 15-fold with 6 g citrulline HCl (3-fold less) and 7-fold with 2 g citrulline HCl (>6-fold less). Reduced urinary loss of intact citrulline indicates that a greater fraction of the ingested dose is converted to arginine rather than being renally eliminated unchanged, consistent with the higher arginine bioavailability observed [1].

Evidence Dimension	Fold-increase in urinary citrulline excretion over baseline post-dose
Target Compound Data	6 g citrulline HCl: 15-fold; 2 g citrulline HCl: 7-fold
Comparator Or Baseline	6 g L-citrulline free base: 45-fold
Quantified Difference	3-fold reduction (6 g HCl vs 6 g free base); >6-fold reduction (2 g HCl vs 6 g free base)
Conditions	Healthy adults (n=17), single oral dose, urinary citrulline measured by LC-MRM/MS

Why This Matters

Lower urinary loss of intact citrulline directly demonstrates improved metabolic economy, supporting lower dosing requirements and reduced raw material waste.

• [1] Wagner JC, Faulkner W, Mullins F, Faulkner M. Single Dose Pharmacokinetic Comparison of Citrulline Dietary Supplements. medRxiv. 2025. doi: 10.1101/2025.09.19.25332543. View Source

Superior Plasma Arginine AUC vs Arginine

In a double-blind, randomized, placebo-controlled crossover study in 20 healthy volunteers, oral L-citrulline supplementation dose-dependently increased AUC and Cmax of plasma L-arginine concentration significantly more effectively than oral L-arginine itself (P < 0.01). The highest citrulline dose (3 g twice daily) improved the plasma L-arginine/ADMA ratio from 186 ± 8 at baseline to 278 ± 14, and increased urinary nitrate and cGMP excretion, indicating enhanced NO-dependent signaling [1]. While this evidence uses L-citrulline free base rather than the HCl salt, it establishes the class-level superiority of citrulline over arginine as an arginine prodrug, which the HCl salt amplifies further through its improved conversion efficiency [2].

Evidence Dimension	Plasma arginine AUC and Cmax after oral supplementation
Target Compound Data	L-citrulline: AUC and Cmax of plasma arginine significantly higher than with L-arginine (P < 0.01); arginine/ADMA ratio increased from 186 to 278
Comparator Or Baseline	Oral L-arginine: lower AUC and Cmax of plasma arginine; no comparable ADMA ratio improvement
Quantified Difference	Citrulline more than doubles arginine delivery efficiency vs oral arginine (class-level); ADMA ratio improved by 92 points (278 vs 186)
Conditions	Healthy volunteers (n=20), 1-week oral supplementation, double-blind crossover design

Why This Matters

For any application targeting NO-mediated vasodilation or endothelial function, citrulline-based ingredients are pharmacokinetically superior to arginine-based ingredients, and the HCl salt provides the most efficient delivery form within the citrulline class.

• [1] Schwedhelm E, Maas R, Freese R, Jung D, Lukacs Z, Jambrecina A, Spickler W, Schulze F, Böger RH. Pharmacokinetic and pharmacodynamic properties of oral L-citrulline and L-arginine: impact on nitric oxide metabolism. Br J Clin Pharmacol. 2008; 65(1): 51-59. PMID: 17662090. View Source
• [2] Wagner JC, Faulkner W, Mullins F, Faulkner M. Single Dose Pharmacokinetic Comparison of Citrulline Dietary Supplements. medRxiv. 2025. doi: 10.1101/2025.09.19.25332543. View Source

Non-Hygroscopic and Palatable Formulation

L-citrulline is documented as tasteless, odorless, and non-hygroscopic, whereas L-arginine is described as extremely bitter and highly water-absorbent (hygroscopic) [1]. These physical properties are inherent to the amino acid itself and are retained in the hydrochloride salt form. The non-hygroscopic nature of citrulline eliminates the need for anti-caking agents in powder blends and reduces clumping during storage, while neutral palatability simplifies flavor-masking requirements in oral dosage forms [1]. Note: this evidence is at the class level for L-citrulline vs L-arginine; a direct head-to-head comparison of hygroscopicity between citrulline HCl and arginine HCl specifically has not been published.

Evidence Dimension	Hygroscopicity and palatability in powder form
Target Compound Data	L-citrulline (class): non-hygroscopic, tasteless, odorless
Comparator Or Baseline	L-arginine (class): highly hygroscopic, extremely bitter
Quantified Difference	Qualitative binary difference (non-hygroscopic vs hygroscopic); no quantitative moisture sorption isotherm data available
Conditions	Ambient storage conditions; powder handling context

Why This Matters

For manufacturers of powdered drink mixes, capsules, and sachets, non-hygroscopic ingredients reduce product returns due to clumping, extend shelf life, and lower formulation complexity and cost.

• [1] Villareal MO, Matsukawa T, Isoda H. l-Citrulline Supplementation-Increased Skeletal Muscle PGC-1α Expression Is Associated with Exercise Performance and Increased Skeletal Muscle Weight. Mol Nutr Food Res. 2018; 62(14): e1701043. doi: 10.1002/mnfr.201701043. View Source

Higher Free Base Equivalent vs Malate

Based on molecular weights, citrulline hydrochloride (C₆H₁₃N₃O₃·HCl; MW 211.65) contains 82.8% L-citrulline free base equivalent (175.19 / 211.65). In contrast, citrulline malate at the common 2:1 stoichiometric ratio contains approximately 68% citrulline by weight [1][2]. This 14.8-percentage-point difference means that 1 g of citrulline HCl delivers approximately 828 mg of citrulline, whereas 1 g of citrulline malate 2:1 delivers only ~680 mg—a 22% higher citrulline density per gram for the HCl salt. For procurement and formulation, this directly impacts the amount of raw material needed to achieve a target citrulline dose.

Evidence Dimension	Free base citrulline equivalent per gram of salt form
Target Compound Data	828 mg citrulline per gram of citrulline HCl (82.8%)
Comparator Or Baseline	~680 mg citrulline per gram of citrulline malate 2:1 (~68%)
Quantified Difference	22% higher citrulline density (828 vs 680 mg/g); 14.8-percentage-point advantage
Conditions	Calculated from molecular weights; citrulline MW 175.19, HCl salt MW 211.65; malate 2:1 ratio per industry specification

Why This Matters

Procurement decisions based on cost-per-gram-of-active-citrulline rather than cost-per-gram-of-salt-form will favor the HCl salt when equivalent citrulline dosing is required, and formulators can use smaller capsule sizes or fewer capsules per serving.

• [1] DrugFuture. Citrulline. CAS Registry Number: 34312-10-2. Molecular Formula: C₆H₁₃N₃O₃·HCl. Molecular Weight: 211.65. View Source
• [2] ConsumerLab.com. L-Citrulline Supplements Review. Citrulline malate 2:1 contains ~68% citrulline; 1 g citrulline malate yields ~680 mg citrulline. View Source

Application Scenarios for Citrulline Hydrochloride

Pre-Workout Sports Nutrition

Citrulline hydrochloride's 60-minute Tmax for plasma arginine—half the time required by L-citrulline free base—makes it the preferred salt form for acute pre-workout products where rapid nitric oxide-mediated vasodilation and blood flow enhancement are desired. The 226% relative arginine bioavailability at a 2 g dose further allows formulators to reduce per-serving gram weight without sacrificing efficacy, enabling smaller, more consumer-friendly capsule or stick-pack formats [1].

Cardiovascular Health Supplements

Citrulline's demonstrated superiority over oral arginine in raising plasma arginine AUC (P < 0.01) and improving the arginine/ADMA ratio—a key marker of endothelial NO synthase substrate availability—positions citrulline hydrochloride as the evidence-based choice for cardiovascular health formulations. The improved arginine/ADMA ratio from 186 to 278 following oral citrulline supplementation supports claims related to endothelial function and NO-dependent vasodilation [1]. The HCl salt's enhanced conversion efficiency further optimizes arginine delivery at clinically relevant doses [2].

Clinical Nutrition for Urea Cycle Disorders

Citrulline hydrochloride serves as a pharmaceutical-grade arginine precursor in parenteral nutrition solutions and medical foods for patients with urea cycle disorders, where efficient ammonia detoxification via the urea cycle is critical. Citrulline is efficiently absorbed orally and converted to arginine systemically, and the hydrochloride salt provides a defined, stable stoichiometry essential for precision dosing in clinical settings [1]. The non-hygroscopic nature of citrulline (class-level) further ensures long-term stability in clinical formulation storage [2].

Pharmaceutical Intermediate for NO Donor Synthesis

As a well-characterized hydrochloride salt with defined crystal structure (monoclinic, space group C2), citrulline hydrochloride is suitable as a synthetic intermediate for arginine-derived active pharmaceutical ingredients and NO-donor compounds. Its melting point of approximately 232°C (with decomposition) and established purity specifications (min. 98.0% by non-aqueous titration) meet pharmacopoeial requirements for use as a starting material in GMP synthesis [1][2].

• [1] Wagner JC, Faulkner W, Mullins F, Faulkner M. Single Dose Pharmacokinetic Comparison of Citrulline Dietary Supplements. medRxiv. 2025. doi: 10.1101/2025.09.19.25332543. View Source
• [2] Schwedhelm E, Maas R, Freese R, Jung D, Lukacs Z, Jambrecina A, Spickler W, Schulze F, Böger RH. Pharmacokinetic and pharmacodynamic properties of oral L-citrulline and L-arginine: impact on nitric oxide metabolism. Br J Clin Pharmacol. 2008; 65(1): 51-59. PMID: 17662090. View Source
• [3] Villareal MO, Matsukawa T, Isoda H. l-Citrulline Supplementation-Increased Skeletal Muscle PGC-1α Expression Is Associated with Exercise Performance and Increased Skeletal Muscle Weight. Mol Nutr Food Res. 2018; 62(14): e1701043. doi: 10.1002/mnfr.201701043. View Source
• [4] DrugFuture. Citrulline. CAS Registry Number: 34312-10-2. Molecular Formula: C₆H₁₃N₃O₃·HCl. Molecular Weight: 211.65. View Source
• [5] NCATS Inxight Drugs. CITRULLINE HYDROCHLORIDE. UNII: UVA0OHH18U. View Source